Cas no 68944-88-7 (Chlorocriptine)

• Product Name: Chlorocriptine
• CAS No: 68944-88-7
• MF: C₃₂H₄₀ClN₅O₅
• MW: 610.143507003784
• CID: 1063201
• PubChem ID: 131667473
• Update Time: 2025-10-29

Chlorocriptine Chemical and Physical Properties

Names and Identifiers

• Chlorocriptine
• CID 131667473
• Ergotaman-3',6',18-trione, 2-chloro-12'-hydroxy-2'-(1-methylethyl)-5'-(2-methylpropyl)-, (5'α)- (9CI)
• Bromocriptine Impurity 8
• (6aR,9R)-5-chloro-N-[(1S,2S,4R,7S)-2-hydroxy-7-(2-methylpropyl)-5,8-dioxo-4-propan-2-yl-3-oxa-6,9-diazatricyclo[7.3.0.02,6]dodecan-4-yl]-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide
• 68944-88-7

• Inchi： 1S/C32H40ClN5O5/c1-16(2)12-24-29(40)37-11-7-10-25(37)32(42)38(24)30(41)31(43-32,17(3)4)35-28(39)18-13-20-19-8-6-9-22-26(19)21(27(33)34-22)14-23(20)36(5)15-18/h6,8-9,13,16-18,23-25,34,42H,7,10-12,14-15H2,1-5H3,(H,35,39)/t18-,23-,24+,25+,31-,32+/m1/s1
• InChI Key： VZEXWQJDRAAALP-AYFBDAFISA-N
• SMILES： ClC1=C2C3C(=CC=CC=3C3=C[C@H](CN(C)[C@@H]3C2)C(N[C@@]2(C(C)C)C(N3[C@@H](CC(C)C)C(N4CCC[C@H]4[C@]3(O)O2)=O)=O)=O)N1

Computed Properties

• Exact Mass: 609.2717971g/mol
• Monoisotopic Mass: 609.2717971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 43
• Rotatable Bond Count: 5
• Complexity: 1230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118
• XLogP3: 3.7

Additional information on Chlorocriptine

Chlorocriptine (CAS No. 68944-88-7): A Comprehensive Overview of Properties and Applications

Chlorocriptine (CAS No. 68944-88-7) is a bioactive compound that has garnered significant attention in pharmaceutical and biochemical research. This article delves into its chemical properties, mechanisms of action, and diverse applications, addressing common queries and trending topics in the field.

The molecular structure of Chlorocriptine features a unique chlorinated indole alkaloid framework, which contributes to its pharmacological profile. Researchers often explore its dopamine receptor modulation effects, a topic frequently searched in academic databases. Recent studies highlight its potential role in neuroendocrine regulation, aligning with current interests in neurological therapeutics.

In pharmaceutical applications, Chlorocriptine 68944-88-7 has been investigated for its prolactin-inhibiting properties, a subject trending in endocrinology forums. Its ability to cross the blood-brain barrier makes it particularly interesting for central nervous system targeting, a hot topic in drug delivery research. These characteristics position it as a compound of interest for developing novel therapeutic agents.

The biochemical interactions of Chlorocriptine CAS 68944-88-7 with cellular receptors have been extensively studied. Current research focuses on its signal transduction pathways, a frequently searched term in molecular biology circles. Its effects on cyclic AMP production and protein kinase activation are particularly noteworthy, addressing common questions about its mechanism of action.

From a synthetic chemistry perspective, the production of Chlorocriptine 68944-88-7 involves sophisticated organic synthesis techniques, a subject of constant interest in chemical forums. The compound's stereochemical configuration plays a crucial role in its biological activity, a point often emphasized in recent publications and conference presentations.

In analytical chemistry, methods for Chlorocriptine detection and quantification have evolved significantly. Modern HPLC-MS techniques for Chlorocriptine analysis are now standard in quality control protocols, reflecting the industry's move toward more sensitive analytical methods. These developments respond to the growing demand for precise compound characterization in pharmaceutical research.

The stability profile of Chlorocriptine CAS No. 68944-88-7 under various environmental conditions has been another area of investigation. Studies on its photodegradation patterns and thermal stability provide valuable data for formulation scientists, addressing practical questions about compound handling and storage.

Recent patent literature reveals growing interest in Chlorocriptine derivatives and their potential applications. The search for Chlorocriptine analogs with improved pharmacokinetic properties represents a significant trend in medicinal chemistry, mirroring frequent queries in pharmaceutical search engines.

From a regulatory standpoint, Chlorocriptine 68944-88-7 has been subject to various pharmacological safety assessments. Current discussions in regulatory science forums often focus on its metabolic pathways and toxicity profiles, topics that consistently appear in safety evaluation searches.

The commercial availability of Chlorocriptine CAS 68944-88-7 from specialty chemical suppliers has expanded in recent years. Market analyses show increasing demand for high-purity research-grade Chlorocriptine, particularly for academic and pharmaceutical development purposes, reflecting broader trends in fine chemical procurement.

Future research directions for Chlorocriptine may explore its potential in combination therapies, a concept gaining traction in precision medicine discussions. The compound's unique properties continue to inspire investigations into novel therapeutic applications, ensuring its relevance in ongoing pharmaceutical innovation.